N,1,3-trimethyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazole-4-carboxamide

• IUPAC Name: N,1,3-trimethyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C14H21N5O/c1-9-12(11(3)19(6)16-9)7-17(4)14(20)13-8-18(5)15-10(13)2/h8H,7H2,1-6H3
• InChI Key: NVGFCODHVOHASO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CN(C)C(=O)C2=CN(N=C2C)C
• Molecular Formula: C14H21N5O
• Molecular Weight: 275.35 g/mol

Description

Pyrazole derivatives, including N,1,3-trimethyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazole-4-carboxamide, are compounds of interest due to their diverse chemical and physical properties, which allow for various applications in chemical research and development. These compounds often feature a pyrazole ring, a five-membered ring with two nitrogen atoms, which can participate in various chemical reactions due to the presence of multiple reactive sites.

Synthesis Analysis

The synthesis of pyrazole derivatives can vary greatly depending on the desired substituents and the complexity of the molecule. A general approach involves the reaction of hydrazines with 1,3-dicarbonyl compounds to form pyrazole rings. Specific substituents can then be introduced through further synthetic steps, such as nucleophilic substitution or addition reactions (McLaughlin et al., 2016).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by the presence of the pyrazole core, around which various substituents can be attached, influencing the compound's chemical behavior and physical properties. X-ray crystallography is often used for the definitive elucidation of the structure, providing insights into the compound's conformation and the spatial arrangement of its atoms (Kumara et al., 2018).